Cas no 1804724-15-9 (3-Amino-4-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine)

3-Amino-4-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine is a versatile heterocyclic compound with a pyridine core functionalized with multiple reactive sites, including amino, bromo, chloromethyl, and difluoromethyl groups. This structure enables its use as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring selective halogenation or fluorination. The presence of both electrophilic (bromo, chloromethyl) and nucleophilic (amino) moieties facilitates diverse derivatization pathways, while the difluoromethyl group enhances metabolic stability and lipophilicity in target molecules. Its well-defined reactivity profile makes it valuable for constructing complex molecular architectures in medicinal chemistry and material science applications.
3-Amino-4-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine structure
1804724-15-9 structure
Product Name:3-Amino-4-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine
CAS No:1804724-15-9
MF:C7H6BrClF2N2
MW:271.489746570587
CID:4811335
Update Time:2025-05-19

3-Amino-4-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-4-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine
    • Inchi: 1S/C7H6BrClF2N2/c8-5-3(7(10)11)2-13-4(1-9)6(5)12/h2,7H,1,12H2
    • InChI Key: TYESHFHHHOOEKB-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(CCl)=NC=C1C(F)F)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 173
  • XLogP3: 1.9
  • Topological Polar Surface Area: 38.9

3-Amino-4-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029071699-1g
3-Amino-4-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine
1804724-15-9 97%
1g
$1,564.50 2022-04-01

Additional information on 3-Amino-4-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine

3-Amino-4-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine (CAS No. 1804724-15-9): A Comprehensive Overview

3-Amino-4-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine (CAS No. 1804724-15-9) is a specialized heterocyclic compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique pyridine backbone and multiple functional groups, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its molecular structure combines amino, bromo, chloromethyl, and difluoromethyl substituents, making it a versatile building block for drug discovery and material science applications.

The chemical properties of 3-Amino-4-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine are influenced by its functional groups. The presence of the amino group (-NH2) enhances its reactivity in nucleophilic substitution reactions, while the bromo substituent (-Br) offers opportunities for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The chloromethyl group (-CH2Cl) provides a handle for further derivatization, and the difluoromethyl group (-CF2H) is known to improve metabolic stability and bioavailability in drug candidates.

In recent years, 3-Amino-4-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine has been explored for its potential applications in medicinal chemistry. Researchers are particularly interested in its role as a precursor for the development of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The incorporation of fluorine atoms, as seen in the difluoromethyl group, is a trending topic in drug design due to their ability to modulate lipophilicity and binding affinity. This aligns with the growing demand for fluorinated pharmaceuticals, a hot topic in the pharmaceutical industry.

From a synthetic chemistry perspective, this compound is often utilized in the construction of complex heterocycles. Its pyridine core is a common motif in many FDA-approved drugs, and the functional groups attached to it allow for diverse chemical transformations. For example, the bromo substituent can be replaced via palladium-catalyzed reactions, enabling the introduction of aryl or heteroaryl groups. Such transformations are frequently searched in academic and industrial research databases, reflecting the compound's relevance in modern synthetic methodologies.

The market demand for 3-Amino-4-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine has been steadily increasing, driven by its utility in high-value chemical synthesis. Suppliers and manufacturers often highlight its purity and stability as key selling points, catering to the needs of pharmaceutical and agrochemical companies. Additionally, the compound's role in the development of next-generation therapeutics has positioned it as a sought-after intermediate in contract research organizations (CROs) and academic labs.

For researchers working with 3-Amino-4-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine, proper handling and storage are essential. While it is not classified as a hazardous material, standard laboratory precautions should be followed to ensure safety. The compound is typically stored under inert conditions to preserve its reactivity and shelf life. These practical considerations are often overlooked in literature but are critical for reproducibility and scalability in synthetic workflows.

In conclusion, 3-Amino-4-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine (CAS No. 1804724-15-9) represents a multifaceted compound with broad applications in drug discovery and material science. Its unique structural features and reactivity profile make it a valuable asset for chemists exploring new chemical space. As the pharmaceutical industry continues to prioritize fluorine-containing compounds and heterocyclic scaffolds, this pyridine derivative is poised to remain a key player in innovative research and development.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.